5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95%

• IUPAC Name: methyl 2-chloro-5-(3-cyano-5-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H10ClNO3/c1-20-15(19)13-7-10(2-3-14(13)16)11-4-9(8-17)5-12(18)6-11/h2-7,18H,1H3
• InChI Key: KZLPUIDTXUVZFZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C15H10ClNO3
• DSSTOX Substance ID: DTXSID20684987
• Molecular Weight: 287.70 g/mol
• CAS RN: 1261898-05-8

Description

5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% (5-CMCP-3-CN) is an aromatic compound which belongs to a class of compounds known as phenols. It is a colorless, crystalline solid with a melting point of approximately 140 °C. It is soluble in water, alcohols, and other organic solvents. 5-CMCP-3-CN is widely used in scientific research and is of particular interest due to its potential applications in biochemistry and pharmacology.

Scientific Research Applications

5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% is widely used in scientific research due to its potential applications in biochemistry and pharmacology. It has been used as a reactant in the synthesis of various biologically active compounds, including inhibitors of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. It has also been used in the synthesis of anti-cancer drugs and as a reagent in the synthesis of other aromatic compounds.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% is not yet fully understood. However, it is believed to be involved in the regulation of neurotransmission by acting as an inhibitor of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, which is responsible for the transmission of signals between neurons. By inhibiting the enzyme, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% can increase the levels of acetylcholine in the brain, leading to increased neuronal activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% are not yet fully understood. However, it is believed to be involved in the regulation of neurotransmission by acting as an inhibitor of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, which is responsible for the transmission of signals between neurons. By inhibiting the enzyme, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% can increase the levels of acetylcholine in the brain, leading to increased neuronal activity.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% in lab experiments is that it is relatively easy to synthesize and relatively safe to handle. It is also relatively inexpensive and can be stored for long periods of time without significant degradation. However, there are some limitations to using 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% in lab experiments. It is not soluble in water, and therefore must be dissolved in an organic solvent before use. It is also sensitive to light and air, and must be stored in a dark, airtight container.

Future Directions

The potential future directions for 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% include further research into its mechanism of action, biochemical and physiological effects, and potential applications in biochemistry and pharmacology. Additionally, further research could be conducted into the synthesis of other compounds related to 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95%, such as inhibitors of the enzyme acetylcholinesterase. Finally, research into the potential toxicity of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% and its potential side effects could be conducted.

Synthesis Methods

5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95% can be synthesized from a variety of starting materials, including 4-chloro-3-methoxycarbonylphenol (4-CMCP), cyanophenol, and sodium cyanide. The synthesis involves the reaction of 4-CMCP with sodium cyanide to form the intermediate compound 4-chloro-3-methoxycarbonylphenylcyanide (4-CMCP-CN). This intermediate is then reacted with cyanophenol to form 5-(4-Chloro-3-methoxycarbonylphenyl)-3-cyanophenol, 95%.